Cas no 1214352-91-6 ([2,3'-Bipyridine]-6-carbaldehyde)

• Product Name: [2,3'-Bipyridine]-6-carbaldehyde
• CAS No: 1214352-91-6
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4686252
• Update Time: 2025-10-20

[2,3'-Bipyridine]-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [2,3'-Bipyridine]-6-carbaldehyde
• FCH1143175
• 6-(PYRIDIN-3-YL)PICOLINALDEHYDE
• AX8276922

• Inchi： 1S/C11H8N2O/c14-8-10-4-1-5-11(13-10)9-3-2-6-12-7-9/h1-8H
• InChI Key： CEHKAOKQYZDHMP-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 1.3
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on [2,3'-Bipyridine]-6-carbaldehyde

[2,3'-Bipyridine]-6-carbaldehyde: A Comprehensive Overview

The compound [2,3'-Bipyridine]-6-carbaldehyde (CAS No. 1214352-91-6) is a significant molecule in the field of organic chemistry, particularly in the study of bipyridine derivatives. This compound is characterized by its unique structure, which combines the bipyridine framework with an aldehyde functional group. The bipyridine moiety consists of two pyridine rings connected by a single bond at the 2 and 3' positions, while the carbaldehyde group introduces a reactive aldehyde functionality at the 6 position of one of the pyridine rings.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of [2,3'-Bipyridine]-6-carbaldehyde. Researchers have explored various routes, including coupling reactions and oxidative transformations, to construct this compound with high purity and yield. The molecule's structure makes it an attractive candidate for applications in coordination chemistry, as it can act as a ligand for metal complexes. Its ability to form stable complexes with transition metals has been extensively studied, particularly in the context of catalytic applications.

In terms of physical properties, [2,3'-Bipyridine]-6-carbaldehyde exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-Vis spectrum shows strong absorption bands due to the conjugated π-system within the bipyridine framework. These spectral characteristics make it a useful tool in analytical chemistry for detecting metal ions through colorimetric assays.

The aldehyde group in [2,3'-Bipyridine]-6-carbaldehyde imparts reactivity towards nucleophilic addition reactions. This reactivity has been exploited in the synthesis of more complex molecules, including heterocyclic compounds and polymeric materials. For instance, researchers have utilized this compound as a building block for constructing metal-organic frameworks (MOFs) with tailored porosity and functionality.

Recent studies have highlighted the potential of [2,3'-Bipyridine]-6-carbaldehyde in biochemistry and pharmacology. Its ability to coordinate with metal ions such as zinc and copper makes it a promising candidate for designing drugs targeting metalloenzymes. Additionally, its role as a chelating agent has been investigated in the context of heavy metal detoxification.

From an environmental perspective, [2,3'-Bipyridine]-6-carbaldehyde has shown potential as a green chemical for use in sustainable processes. Its involvement in catalytic cycles that reduce waste generation and energy consumption aligns with current trends toward greener synthetic methods.

In conclusion, [2,3'-Bipyridine]-6-carbaldehyde (CAS No. 1214352-91-6) is a versatile compound with applications spanning multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.